N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine

• IUPAC Name: N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine
• InChI: InChI=1S/C15H18FN5/c1-11-3-2-4-14(20-11)17-7-12-5-6-21(10-12)15-18-8-13(16)9-19-15/h2-4,8-9,12H,5-7,10H2,1H3,(H,17,20)
• InChI Key: NWKAUMJVUYGQBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCC2CCN(C2)C3=NC=C(C=N3)F
• Molecular Formula: C15H18FN5
• Molecular Weight: 287.34 g/mol

Description

N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine is a complex organic compound that features a pyrrolidine ring, a pyrimidine ring, and a pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine typically involves multiple steps, starting with the preparation of the pyrrolidine and pyrimidine intermediates. One common method involves the reaction of 2-chloro-5-fluoropyrimidine with a suitable amine in the presence of a base such as potassium carbonate (K2CO3) to form the pyrimidine intermediate . This intermediate is then coupled with a pyrrolidine derivative under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and other advanced techniques to streamline the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluoropyrimidine moiety.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents such as lithium aluminum hydride (LiAlH4) for reduction, and nucleophiles like sodium methoxide (NaOCH3) for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions could result in various substituted pyrimidine products.

Scientific Research Applications

N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its interactions with biological macromolecules.

Industry: It can be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-fluoropyrimidine: A precursor used in the synthesis of the target compound.

Pyrrolidine derivatives: Compounds with similar structural features and biological activities.

Uniqueness

N-[[1-(5-fluoropyrimidin-2-yl)pyrrolidin-3-yl]methyl]-6-methylpyridin-2-amine is unique due to its specific combination of pyrrolidine, pyrimidine, and pyridine rings, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.